Cas no 222974-47-2 (L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-)

• Product Name: L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
• CAS No: 222974-47-2
• MF: C₁₉H₃₃NO₄
• MW: 339.469626188278
• CID: 262016
• Update Time: 2024-03-01

L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
• (-)-Tumonoic acidA
• L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecenyl]- (9CI)
• Tumonoic acid A
• L-Proline, 1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
• Tumonic acid A
• 1-[(2R,3S,4E)-3-Hydroxy-2,4-dimethyl-4-dodecenoyl]-L-proline
• (-)-Tumonoic acid A

• Inchi： 1S/C19H33NO4/c1-4-5-6-7-8-9-11-14(2)17(21)15(3)18(22)20-13-10-12-16(20)19(23)24/h11,15-17,21H,4-10,12-13H2,1-3H3,(H,23,24)/b14-11+/t15-,16+,17-/m1/s1
• InChI Key： JFFANXXIOVCBBG-PYIPWEHNSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)[C@H](O)/C(/C)=C/CCCCCCC

Computed Properties

• Exact Mass: 339.24109
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• XLogP3: 3.659

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 528.0±50.0 °C(Predicted)
• PSA: 77.84
• pka: 3.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives